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Compound of Interest

Compound Name:
2-Butyl-4-chloro-6-

cyclopropylpyrimidine

CAS No.: 1528234-02-7

Cat. No.: B1470134

Get Quote

Part 1: Chemical Profile & Hazard Identification
Before disposal, you must validate the waste stream characterization. This compound is not a

standard solvent; it is a halogenated heteroaromatic solid/powder.

Critical Hazard Data
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Parameter Classification Operational Implication

Reactivity
Electrophilic / Moisture

Sensitive

The C-Cl bond hydrolyzes in

water/humidity to release

Hydrochloric Acid (HCl) and

the corresponding hydroxy-

pyrimidine. Do not dispose of

in aqueous waste streams.

Toxicity Acute Toxicant (Category 4)

Harmful if swallowed or

inhaled. Potential skin

sensitizer.[1][2][3][4][5]

Corrosivity
Skin/Eye Corrosive (Category

1B)

Causes severe skin burns and

eye damage due to HCl

hydrolysis on moist surfaces

(mucous membranes).

Environmental Aquatic Chronic 2

Toxic to aquatic life with long-

lasting effects.[6] Zero-

discharge to drains.

Regulatory Classification (RCRA)
While this specific CAS is not typically U-listed or P-listed (unless specified by state

regulations), it classifies as Characteristic Hazardous Waste upon disposal:

D002 (Corrosive): If exposed to moisture/water, pH may drop < 2.

Halogenated Organic: Must be segregated from non-halogenated solvents to prevent cross-

contamination of fuel-blending waste streams.

Part 2: Pre-Disposal Handling & Segregation
The "Self-Validating System": Proper segregation prevents dangerous exothermic reactions in

the waste drum.

Segregation Protocol
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NEVER MIX WITH:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of violent decomposition.

Aqueous Bases: (e.g., NaOH solutions) – Rapid hydrolysis generates heat and pressure in

closed drums.

Non-Halogenated Solvents: Mixing with Acetone/Methanol increases disposal costs

significantly (downgrades waste from "Fuel Blending" to "Incineration").

Waste Container Setup
Container Type: High-Density Polyethylene (HDPE) or Glass. Avoid metal drums if the

material has hydrolyzed, as evolved HCl will corrode the metal.

Labeling:

Primary Tag: "Hazardous Waste - Halogenated Solid."

Constituents: "2-Butyl-4-chloro-6-cyclopropylpyrimidine (95%+)."

Hazard Checkbox: Toxic, Corrosive.

Part 3: Emergency Spill Response (Operational
Workflow)
Immediate actions for laboratory spills.

PPE Requirements[7][8]
Respiratory: N95 minimum; Full-face respirator with Acid Gas/Organic Vapor cartridge

recommended for powder spills.

Skin: Double nitrile gloves (0.11mm min) or Silver Shield® laminate gloves.

Body: Tyvek® lab coat or apron.

Spill Cleanup Workflow
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Do not use water initially. Water will trigger hydrolysis and release acid gas.

Spill Detected

1. Evacuate & Isolate
(15ft radius)

2. Don PPE
(Resp + Double Nitrile)

3. Dry Containment
Cover with Vermiculite/Sand

NO WATER

4. Collect Solids
Use spark-proof tools

5. Surface Decontamination
Wipe with 5% NaHCO3 (Baking Soda)

6. Bag & Tag
Label as Hazardous Waste

Click to download full resolution via product page

Figure 1: Dry-spill cleanup protocol to prevent HCl generation.

Part 4: Final Disposal Procedures
This section details the transfer of waste to Environmental Health & Safety (EHS) or external

vendors.
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Disposal Decision Matrix
Use this logic to determine the correct waste stream.

Waste Material
(CAS: 146985-98-0) Physical State?

Pure Solid/PowderSolid

Reaction Mixture
(In Solvent)

Liquid

Stream A: Solid Hazardous
(Incineration)

Pack in HDPE Jar

Solvent Type?

Stream B: Halogenated Solvent
(High Temp Incineration)DCM/Chloroform

Stream C: Mixed Solvent
(Segregated Incineration)

Ethyl Acetate/THF

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to ensure RCRA compliance.

The "Lab Pack" Protocol (Recommended)
For research quantities (<1 kg), the Lab Pack method is the industry standard.

Primary Container: Ensure the chemical is in a sealed, screw-top jar (glass or HDPE). Tape

the lid to prevent loosening due to vibration.

Secondary Containment: Place the jar into a larger poly-drum (5-gallon or 55-gallon) lined

with absorbent material (vermiculite).

Manifesting:

Shipping Name:Waste Toxic Solids, Organic, N.O.S. (2-Butyl-4-chloro-6-
cyclopropylpyrimidine).

UN Number: UN 2811 (Toxic Solid) or UN 3261 (Corrosive Solid, Acidic) depending on pH

test. Default to UN 2811 if pH is neutral/unknown.

Disposal Method Code: H040 (Incineration).

Destruction Method (Vendor Side)
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Do not attempt to destroy this chemical in the lab via hydrolysis unless part of a validated

reaction workup. The professional disposal method is High-Temperature Incineration with

secondary combustion chambers and acid gas scrubbers. This ensures the complete

destruction of the pyrimidine ring and capture of the chlorine as HCl salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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